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Compound of Interest

Compound Name: 5-Chloro-6-methoxymellein

Cat. No.: B14088758

Get Quote

Executive Summary & Core Directive
Do not dispose of 5-Chloro-6-methoxymellein down the drain or in general trash.

This compound is a halogenated aromatic secondary metabolite (dihydroisocoumarin

derivative). Its chlorine substituent requires it to be segregated strictly into Halogenated

Organic Waste streams. Failure to segregate this compound from non-halogenated solvents

(e.g., acetone, methanol) can result in regulatory non-compliance (RCRA) and the creation of

dioxins during improper incineration.

Immediate Action Checklist:

Segregation: Isolate from non-halogenated waste.

Labeling: Mark clearly as "Halogenated Organic Waste" with full chemical name.

Disposal Method: High-temperature incineration (via licensed contractor).
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To handle this chemical safely, one must understand the why behind the protocols. 5-Chloro-6-
methoxymellein is not just a generic organic solid; its structural properties dictate its waste

lifecycle.

Structural Implications for Disposal
Halogenation (C-Cl Bond): The presence of chlorine on the aromatic ring renders this

compound resistant to standard biodegradation. If incinerated at standard temperatures

(<850°C), chlorinated aromatics can act as precursors to polychlorinated dibenzodioxins

(PCDDs) and furans. Therefore, it requires high-temperature incineration with specific flue

gas scrubbing.

Bioactivity: As a fungal metabolite (often isolated from Diaporthe sp.), it likely possesses

cytotoxic or antimicrobial properties. It must be treated as Potentially Toxic (Category 4 or

higher) even if a specific LD50 is not established for your isomer.

Quantitative Hazard Data
Property Value/Status Operational Implication

Chemical Class
Halogenated

Dihydroisocoumarin

Segregate as Halogenated

Waste.[1]

Physical State Solid (Powder/Crystal)

Risk of dust inhalation;

requires N95/P100 or fume

hood.

Solubility
DMSO, Methanol, Ethyl

Acetate

Use these solvents for spill

cleanup/decontamination.

RCRA Status
Not explicitly P/U listed, but

Toxic/Halogenated

Defaults to hazardous waste

requiring manifestation.

Flash Point N/A (Solid)
Combustible but not highly

flammable.

Pre-Disposal Segregation Protocol
The Golden Rule: Never mix 5-Chloro-6-methoxymellein with non-halogenated solvents.
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In a research laboratory, the most common error is adding a small amount of halogenated solid

to a large carboy of non-halogenated solvent (e.g., waste acetone).

Consequence: The entire carboy is now classified as halogenated waste.

Cost Impact: Disposal costs for halogenated waste are typically 30–50% higher than non-

halogenated waste.

Safety Impact: Incompatible incineration protocols.

Decision Logic for Segregation
The following diagram outlines the decision process for segregating this specific compound.
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Figure 1: Segregation logic ensuring 5-Chloro-6-methoxymellein always enters a

Halogenated waste stream, regardless of the solvent it is dissolved in.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired/Unwanted)

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Transfer: Transfer the solid carefully inside a chemical fume hood to avoid dust generation.

Labeling:

Primary Constituent: "5-Chloro-6-methoxymellein"

Hazard Checkbox: [x] Toxic [x] Halogenated

Storage: Cap tightly. Store in the "Solid Hazardous Waste" satellite accumulation area.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/HPLC)
If the compound is dissolved in a solvent (e.g., Methanol or DMSO):

Assessment: Even if the solvent is methanol (non-halogenated), the presence of the solute

(5-Chloro-6-methoxymellein) mandates the Halogenated stream.

Collection: Pour into the carboy marked "Halogenated Organic Solvents."

Log Entry: You must record the approximate concentration or mass of the compound on the

waste tag. This is vital for the disposal facility to calculate chlorine content.

Spill Management & Emergency Response
Minor Spill (< 5 grams): Can be managed by lab personnel. Major Spill (> 5 grams or outside

fume hood): Evacuate and contact EHS.

Decontamination Protocol
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PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If

dust is visible outside the hood, use an N95 respirator.

Containment:

Dry Spill: Do not dry sweep (creates dust). Cover with wet paper towels (dampened with

water or methanol) to suppress dust.

Wet Spill: Absorb with vermiculite or polypropylene pads.

Cleanup:

Wipe the area 3x with a solvent capable of dissolving the compound (Acetone or Ethyl

Acetate are effective).

Place all wipes, gloves, and debris into the Solid Hazardous Waste bin.

Verification: UV light (254 nm) can sometimes detect residual fluorescence of mellein

derivatives, though this is not guaranteed for the chloro-derivative.
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(Fume Hood?)

Dry Spill:
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Liquid
Solvent Wipe Down

(Acetone/EtOAc)
Dispose as

Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Emergency response workflow for minor laboratory spills.

Regulatory Framework (US & EU Context)
United States (EPA RCRA)

Waste Code: While 5-Chloro-6-methoxymellein is not a specific "P" or "U" listed waste, it

falls under the "Characteristic" or general classification rules.

Halogenated Solvents (F-List): If dissolved in spent methylene chloride, it becomes F002.
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Toxic Characteristic: If the waste stream is tested (TCLP) and fails, it may carry a D-code.

Best Practice: Label as "Hazardous Waste - Halogenated Organic Solid/Liquid" to ensure it

is routed to a rotary kiln incinerator with secondary combustion chambers.

European Union (EWC)
EWC Code: 07 01 03* (organic halogenated solvents, washing liquids and mother liquors) or

16 05 08* (discarded organic chemicals consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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